2-{[(4-Bromophenyl)methyl]sulfanyl}propanoic acid

Specification

• CAS No.: 360774-22-7
• Molecular Formula: C10H11BrO2S
• Molecular Weight: 275.16
• IUPAC Name: 2-[(4-bromophenyl)methylsulfanyl]propanoic acid
• Standard InChI: InChI=1S/C10H11BrO2S/c1-7(10(12)13)14-6-8-2-4-9(11)5-3-8/h2-5,7H,6H2,1H3,(H,12,13)
• Standard InChI Key: GDPFLWRTLIJQRR-UHFFFAOYSA-N
• SMILES: CC(C(=O)O)SCC1=CC=C(C=C1)Br

Introduction

2-{[(4-Bromophenyl)methyl]sulfanyl}propanoic acid, with the CAS number 360774-22-7, is a chemical compound that belongs to the class of organic acids. It features a bromophenyl group attached to a sulfanyl linkage, which is further connected to a propanoic acid backbone. This compound is of interest in various chemical and pharmaceutical applications due to its unique structure and potential reactivity.

Synthesis and Preparation

The synthesis of 2-{[(4-Bromophenyl)methyl]sulfanyl}propanoic acid involves several steps, typically starting from simpler organic precursors. While specific synthesis routes for this compound are not detailed in the available literature, similar compounds often involve reactions such as alkylation, sulfenylation, and bromination.

Potential Synthesis Pathway

• Starting Materials: The synthesis might begin with 4-bromobenzyl chloride and a suitable sulfide precursor.

• Sulfenylation Reaction: The sulfide precursor reacts with the 4-bromobenzyl chloride to form the sulfanyl linkage.

• Alkylation and Acid Formation: The resulting intermediate is then alkylated and converted into the propanoic acid derivative.

Related Compounds

• 2-(4-Bromophenyl)-2-methylpropanoic acid is a related compound used in the synthesis of fexofenadine, an antihistamine. Its synthesis involves selective bromination of 2-methyl-2-phenylpropanoic acid in aqueous medium.

• 4-[(4-Bromophenyl)amino]-2-methylidene-4-oxobutanoic acid is another related compound with pharmacological importance, synthesized from 3-methylidenedihydrofuran-2,5-dione.

Physical and Chemical Data

Property	Value
CAS Number	360774-22-7
Molecular Formula	C10H11BrO2S
Molecular Weight	275.16 g/mol
Boiling Point	Not specified
Storage Conditions	Not specified

Availability and Commercial Use

2-{[(4-Bromophenyl)methyl]sulfanyl}propanoic acid is available from various chemical suppliers, though it is currently out of stock in some catalogs. The compound is shipped from different locations, including China, the US, India, and Germany, depending on the supplier.